Warfarin-d5
Warfarin-d5
(±)-Warfarin-d5 is intended for use as an internal standard for the quantification of warfarin by GC- or LC-MS. (±)-Warfarin is a vitamin K antagonist, a coumarin derivative, and a racemic mixture of (+)-warfarin and (–)-warfarin. It is an anticoagulant that interferes with the interconversion of vitamin K and vitamin K epoxide and the role of vitamin K in carboxylation of several clotting cascade proteins, inhibiting the initiation of clotting. Formulations containing warfarin have been used to treat and prevent blood clots in atrial fibrillation, heart valve replacement, venous thrombosis, and pulmonary embolism.
Brand Name:
Vulcanchem
CAS No.:
75472-93-4
VCID:
VC0020771
InChI:
InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/i2D,3D,4D,7D,8D
SMILES:
CC(=O)CC(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O
Molecular Formula:
C19H16O4
Molecular Weight:
313.364
Warfarin-d5
CAS No.: 75472-93-4
Cat. No.: VC0020771
Molecular Formula: C19H16O4
Molecular Weight: 313.364
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)-Warfarin-d5 is intended for use as an internal standard for the quantification of warfarin by GC- or LC-MS. (±)-Warfarin is a vitamin K antagonist, a coumarin derivative, and a racemic mixture of (+)-warfarin and (–)-warfarin. It is an anticoagulant that interferes with the interconversion of vitamin K and vitamin K epoxide and the role of vitamin K in carboxylation of several clotting cascade proteins, inhibiting the initiation of clotting. Formulations containing warfarin have been used to treat and prevent blood clots in atrial fibrillation, heart valve replacement, venous thrombosis, and pulmonary embolism. |
|---|---|
| CAS No. | 75472-93-4 |
| Molecular Formula | C19H16O4 |
| Molecular Weight | 313.364 |
| IUPAC Name | 4-hydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one |
| Standard InChI | InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/i2D,3D,4D,7D,8D |
| Standard InChI Key | PJVWKTKQMONHTI-ATTUOBAHSA-N |
| SMILES | CC(=O)CC(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator